Cas no 2228664-74-0 (tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate
• CAS No: 2228664-74-0
• MF: C₁₅H₂₃ClN₂O₃
• MW: 314.807723283768
• CID: 5893390
• PubChem ID: 165638916
• Update Time: 2025-06-11

tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate
• 2228664-74-0
• EN300-1889654
• tert-butyl N-[2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenyl]carbamate

• Inchi： 1S/C15H23ClN2O3/c1-14(2,3)21-13(20)18-12-7-11(16)6-5-10(12)8-15(4,17)9-19/h5-7,19H,8-9,17H2,1-4H3,(H,18,20)
• InChI Key： UXWHOXBUBCDOGG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)CC(C)(CO)N

Computed Properties

• Exact Mass: 314.1397203g/mol
• Monoisotopic Mass: 314.1397203g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate

Introduction to tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate (CAS No. 2228664-74-0)

tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate (CAS No. 2228664-74-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of amino acids and phenyl groups, making it a valuable candidate for various therapeutic applications. The unique structural features of this compound, including the presence of a tert-butyl group, an amino-hydroxy-methylpropyl moiety, and a 5-chlorophenyl group, contribute to its potential biological activities and pharmacological properties.

The chemical structure of tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate (CAS No. 2228664-74-0) is characterized by its functional groups and spatial arrangement. The tert-butyl group provides steric hindrance and enhances the stability of the molecule, while the amino-hydroxy-methylpropyl moiety introduces multiple points of interaction with biological targets. The 5-chlorophenyl group adds to the lipophilicity of the compound, potentially influencing its membrane permeability and cellular uptake. These structural elements collectively make this compound a promising candidate for drug development.

Recent studies have explored the potential therapeutic applications of tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate. One notable area of research is its activity as an inhibitor of specific enzymes involved in metabolic pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on a key enzyme in the biosynthesis of cholesterol, suggesting its potential use in treating hypercholesterolemia and related cardiovascular diseases.

In addition to its enzymatic inhibition properties, tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate has also been investigated for its anti-inflammatory and anti-cancer activities. Preclinical studies have shown that this compound can modulate the expression of pro-inflammatory cytokines and inhibit the proliferation of cancer cells. These findings highlight its potential as a dual-action therapeutic agent that can address multiple disease states simultaneously.

The pharmacokinetic profile of tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate (CAS No. 2228664-74-0) has been another focus of recent research. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows for efficient cellular uptake, while its stability in physiological conditions ensures sustained activity over time. These characteristics are crucial for optimizing drug delivery and enhancing therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound through subsequent phases of clinical development.

In conclusion, tert-butyl N-2-(2-amino-3-hydroxy-2-methylpropyl)-5-chlorophenylcarbamate (CAS No. 2228664-74-0) represents a promising candidate in the realm of medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable pharmacokinetic properties, make it a valuable target for further investigation and potential therapeutic applications. As research continues to uncover new insights into this compound's mechanisms of action and clinical utility, it holds great promise for addressing unmet medical needs in various disease areas.